6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(2-hydroxy-3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 6-amino-3-(2,5-dimethylthiophen-3-yl)-4-(2-hydroxy-3-methoxyphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C20H18N4O3S/c1-9-7-12(10(2)28-9)17-16-15(11-5-4-6-14(26-3)18(11)25)13(8-21)19(22)27-20(16)24-23-17/h4-7,15,25H,22H2,1-3H3,(H,23,24)
• InChI Key: NWHGZFZTIAEJJR-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(S1)C)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=C(C(=CC=C4)OC)O

Description

6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(2-hydroxy-3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrano[2,3-c]pyrazole derivative and has been synthesized using different methods.

Scientific Research Applications

6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(2-hydroxy-3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has potential applications in various fields of scientific research. It has been reported to have anticancer, antimicrobial, and anti-inflammatory properties. This compound has also been studied for its potential as a therapeutic agent for neurodegenerative diseases like Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(2-hydroxy-3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, studies have suggested that this compound may act by inhibiting various enzymes and signaling pathways involved in cancer cell proliferation, inflammation, and neurodegeneration.
Biochemical and physiological effects:
Studies have reported that 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(2-hydroxy-3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has biochemical and physiological effects on various cell types. It has been reported to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models. This compound has also been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(2-hydroxy-3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potential as a therapeutic agent for various diseases. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for further research on 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(2-hydroxy-3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to further investigate its mechanism of action and optimize its therapeutic potential for various diseases. Another direction is to study its pharmacokinetics and toxicity in animal models to determine its safety and efficacy for clinical use. Additionally, future research could explore the potential of this compound as a drug delivery system for other therapeutic agents.

Synthesis Methods

The synthesis of 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(2-hydroxy-3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been reported using different methods. One of the methods involves the reaction of 2-hydroxy-3-methoxybenzaldehyde, ethyl acetoacetate, and 2,5-dimethyl-3-thiophenecarboxaldehyde in the presence of ammonium acetate and malononitrile. The reaction mixture is refluxed in ethanol, and the product is obtained as a yellow solid after purification.